2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-21-9-10-22-16-4-2-3-15(12-16)19-17(20)11-13-5-7-14(18)8-6-13/h2-8,12H,9-11H2,1H3,(H,19,20)
• InChI Key: WXPSJAKYUGRPDW-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential use in treating metabolic disorders and enhancing athletic performance. This compound belongs to a class of drugs called selective androgen receptor modulators (SARMs) and is known for its ability to activate the peroxisome proliferator-activated receptor delta (PPARδ) pathway.

Mechanism of Action

2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide activates the PPARδ pathway, which plays a crucial role in regulating energy metabolism and glucose homeostasis. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake. This results in improved energy metabolism and insulin sensitivity, which can help to prevent and treat metabolic disorders.
Biochemical and Physiological Effects
2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase endurance and reduce recovery time. It has also been shown to improve insulin sensitivity and reduce inflammation. In addition, 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide has been shown to increase the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide in lab experiments is its ability to activate the PPARδ pathway, which can help to study the role of this pathway in energy metabolism and glucose homeostasis. In addition, 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide has been extensively studied and its effects are well understood. However, one limitation of using 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide is that it is a synthetic drug and may not accurately reflect the effects of natural compounds on energy metabolism and glucose homeostasis.

Future Directions

There are a number of future directions for research on 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide. One area of interest is its potential use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. Further studies are needed to determine the safety and efficacy of this drug in humans. In addition, there is interest in exploring the potential use of 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide in enhancing athletic performance, although this raises ethical concerns. Finally, there is interest in studying the role of the PPARδ pathway in other physiological processes, such as inflammation and cancer.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide involves the reaction of 4-chlorophenyl isocyanate with 3-(2-methoxyethoxy)aniline in the presence of a base. The resulting product is then reacted with acetic anhydride to obtain the final product, 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide. The purity of the compound can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide has been extensively studied for its potential use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It has been shown to increase the expression of genes involved in fatty acid oxidation and improve insulin sensitivity in animal models. In addition, 2-(4-chlorophenyl)-N-[3-(2-methoxyethoxy)phenyl]acetamide has been investigated for its potential use in enhancing athletic performance due to its ability to increase endurance and reduce recovery time.